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Compound of Interest

Compound Name:
2-Cyano-2-

(hydroxyimino)acetamide

Cat. No.: B1623587 Get Quote

Essential Safety and Handling Guide for 2-
Cyano-2-(hydroxyimino)acetamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Cyano-2-(hydroxyimino)acetamide (CAS No. 3849-20-5). The following procedures are

based on available safety data for the compound and its structural analogs. It is imperative to

supplement this information with a comprehensive, substance-specific Safety Data Sheet

(SDS) from the supplier and to adhere to all institutional and regulatory safety protocols.

Hazard Identification and Classification
2-Cyano-2-(hydroxyimino)acetamide is classified as a hazardous substance. The primary

hazards identified from aggregated GHS data are acute oral toxicity and serious eye irritation.

[1]

Hazard Class GHS Hazard Code Signal Word Hazard Statement

Acute Toxicity, Oral H301 Danger Toxic if swallowed[1]

Serious Eye

Damage/Eye Irritation
H319 Warning

Causes serious eye

irritation[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety

when handling 2-Cyano-2-(hydroxyimino)acetamide. The following recommendations are

based on guidelines for structurally similar compounds and general best practices for handling

hazardous chemicals.

Protection Type Recommended Equipment Specification

Eye and Face Protection Safety Goggles or Face Shield

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[2][3] A face

shield should be used in

conjunction with goggles when

there is a significant risk of

splashing.

Skin Protection Chemical-resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves for any signs of

degradation or puncture before

use.

Protective Clothing

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or in

case of potential for significant

exposure, a chemical-resistant

suit may be necessary.

Respiratory Protection
NIOSH/MSHA-approved

Respirator

To be used in areas with

inadequate ventilation or when

the generation of dusts or

aerosols is likely. The type of

respirator and cartridge should

be selected based on a formal

risk assessment.[2][3]
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Operational Plan for Safe Handling
Adherence to a strict operational protocol is critical to prevent accidental exposure and

contamination.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that safety showers and eyewash stations are readily accessible and in good working

order.[2][3]

2. Handling Procedures:

Before Handling:

Read and understand the Safety Data Sheet (SDS) for 2-Cyano-2-
(hydroxyimino)acetamide.

Ensure all necessary PPE is available and in good condition.

Prepare the work area by removing any unnecessary items and ensuring a clean,

uncluttered space.

During Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Avoid the formation of dust and aerosols.

Use appropriate tools and equipment to minimize direct contact with the chemical.

After Handling:

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.
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Decontaminate all work surfaces and equipment.

Remove and properly store or dispose of PPE.

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4]

The storage area should be clearly labeled with the appropriate hazard warnings.

Disposal Plan
Proper disposal of 2-Cyano-2-(hydroxyimino)acetamide and its contaminated waste is crucial

to prevent environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

2-Cyano-2-(hydroxyimino)acetamide is considered a hazardous waste due to its acute

toxicity.

2. Waste Segregation and Collection:

Collect all waste, including unused material and contaminated disposables (e.g., gloves,

wipes), in a designated, properly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

3. Disposal Method:

Dispose of the hazardous waste through an approved and licensed waste disposal company.

[2][4]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[4]
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Do not dispose of this chemical down the drain or in the regular trash.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of 2-Cyano-2-(hydroxyimino)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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